Cas no 1226881-10-2 (2-chloro-5-iodo-1H-pyrimidin-6-one)

• Product Name: 2-chloro-5-iodo-1H-pyrimidin-6-one
• CAS No: 1226881-10-2
• MF: C₄H₂ClIN₂O
• MW: 256.428951740265
• MDL: MFCD28024018
• CID: 2134162
• PubChem ID: 50941556
• Update Time: 2025-08-03

2-chloro-5-iodo-1H-pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-iodo-4(3H)-Pyrimidinone
• 2-Chloro-5-iodopyrimidin-4(3H)-one
• 2-chloro-5-iodo-1H-pyrimidin-6-one
• SCHEMBL18770028
• CS-0136132
• BS-43292
• MFCD28024018
• 1226881-10-2
• SCHEMBL10201396
• SB60121
• DA-26464
• P18191

• MDL： MFCD28024018
• Inchi： 1S/C4H2ClIN2O/c5-4-7-1-2(6)3(9)8-4/h1H,(H,7,8,9)
• InChI Key： OEAPCAURHYRHQQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(NC1=O)Cl

Computed Properties

• Exact Mass: 255.89
• Monoisotopic Mass: 255.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1